Cas no 1225798-52-6 (3-methyl-2-(2,4,6-trimethylphenyl)methylbutanoic acid)

• Product Name: 3-methyl-2-(2,4,6-trimethylphenyl)methylbutanoic acid
• CAS No: 1225798-52-6
• MF: C₁₅H₂₂O₂
• MW: 234.333984851837
• CID: 5915676
• PubChem ID: 62548453
• Update Time: 2025-05-19

3-methyl-2-(2,4,6-trimethylphenyl)methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, 2,4,6-trimethyl-α-(1-methylethyl)-
• 3-Methyl-2-(2,4,6-trimethylbenzyl)butanoic acid
• 3-methyl-2-(2,4,6-trimethylphenyl)methylbutanoic acid
• EN300-1843303
• 1225798-52-6
• CS-0273565
• 3-methyl-2-[(2,4,6-trimethylphenyl)methyl]butanoic acid
• AKOS011839385

• Inchi： 1S/C15H22O2/c1-9(2)13(15(16)17)8-14-11(4)6-10(3)7-12(14)5/h6-7,9,13H,8H2,1-5H3,(H,16,17)
• InChI Key： CHFFETGVBPPDNM-UHFFFAOYSA-N
• SMILES： C(C1C(=CC(C)=CC=1C)C)C(C(=O)O)C(C)C

Computed Properties

• Exact Mass: 234.161979940g/mol
• Monoisotopic Mass: 234.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.007±0.06 g/cm3(Predicted)
• Boiling Point: 358.6±11.0 °C(Predicted)
• pka: 4.74±0.17(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-methyl-2-(2,4,6-trimethylphenyl)methylbutanoic acid

Professional Introduction to 3-methyl-2-(2,4,6-trimethylphenyl)methylbutanoic Acid (CAS No: 1225798-52-6)

3-methyl-2-(2,4,6-trimethylphenyl)methylbutanoic acid, identified by the CAS number 1225798-52-6, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its complex aromatic and aliphatic structure, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for various biochemical applications.

The molecular structure of 3-methyl-2-(2,4,6-trimethylphenyl)methylbutanoic acid consists of a butanoic acid moiety attached to a phenyl ring substituted with three methyl groups at the ortho and para positions. This arrangement contributes to its stability and reactivity, making it a versatile building block in organic synthesis. The presence of multiple methyl groups enhances its lipophilicity, which is a crucial factor in drug design and delivery systems.

In recent years, the pharmaceutical industry has shown increasing interest in compounds with complex aromatic structures due to their potential biological activity. Studies have demonstrated that aromatic compounds with specific substituents can interact with biological targets in novel ways, leading to the development of new therapeutic agents. The compound 3-methyl-2-(2,4,6-trimethylphenyl)methylbutanoic acid is being explored for its potential role in modulating various biological pathways.

One of the most promising applications of this compound is in the field of enzyme inhibition. Research has indicated that the unique structural features of 3-methyl-2-(2,4,6-trimethylphenyl)methylbutanoic acid can be leveraged to develop inhibitors targeting specific enzymes involved in metabolic disorders and inflammatory diseases. The compound's ability to bind tightly to enzymatic active sites suggests its efficacy in disrupting pathological pathways.

Moreover, the compound's lipophilicity makes it an excellent candidate for use in drug formulations designed for oral administration or topical application. Its solubility characteristics allow for efficient absorption and distribution within the body, enhancing bioavailability. This property is particularly important in the development of novel drug delivery systems that aim to improve therapeutic outcomes.

The synthesis of 3-methyl-2-(2,4,6-trimethylphenyl)methylbutanoic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and directed ortho-metalation have been employed to achieve high yields and purity. These methods highlight the compound's significance as a synthetic intermediate and underscore the expertise required in its production.

In academic research, 3-methyl-2-(2,4,6-trimethylphenyl)methylbutanoic acid has been utilized as a starting material for exploring new chemical transformations and developing novel methodologies. Its complex structure provides chemists with a rich platform for innovation, enabling the discovery of new compounds with tailored properties. The compound's role in advancing synthetic chemistry is well-documented in recent scientific literature.

The potential applications of this compound extend beyond pharmaceuticals into agrochemicals and specialty chemicals. Its structural motifs are reminiscent of natural products known for their biological activity, suggesting that derivatives of 3-methyl-2-(2,4,6-trimethylphenyl)methylbutanoic acid could exhibit similar properties. This opens up avenues for further research into its derivatives as bioactive molecules.

The safety profile of 3-methyl-2-(2,4,6-trimethylphenyl)methylbutanoic acid is another critical aspect that has been thoroughly evaluated through preclinical studies. These studies have provided insights into its toxicity profile and potential side effects under various conditions. The compound has shown favorable safety margins when tested at relevant concentrations, making it a promising candidate for further development.

In conclusion, 3-methyl-2-(2,4,6-trimethylphenyl)methylbutanoic acid (CAS No: 1225798-52-6) represents a significant advancement in chemical research with diverse applications across multiple industries. Its unique structural features and favorable properties make it an invaluable asset in drug discovery and material science. As research continues to uncover new possibilities for this compound, its importance is set to grow even further.